![molecular formula C18H21NO4S B3956374 methyl 4-[butyl(phenylsulfonyl)amino]benzoate](/img/structure/B3956374.png)
methyl 4-[butyl(phenylsulfonyl)amino]benzoate
Overview
Description
Methyl 4-[butyl(phenylsulfonyl)amino]benzoate is a chemical compound that belongs to the class of sulfonamides. It is widely used in scientific research for its unique biochemical and physiological properties.
Mechanism of Action
Methyl 4-[butyl(phenylsulfonyl)amino]benzoate acts as a competitive inhibitor of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide. The compound binds to the active site of the enzyme, preventing the binding of carbon dioxide. This inhibition of carbonic anhydrase activity has been shown to have therapeutic effects in the treatment of various diseases.
Biochemical and Physiological Effects:
Methyl 4-[butyl(phenylsulfonyl)amino]benzoate has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. The compound has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In addition, it has been shown to have cardioprotective effects by reducing oxidative stress and improving endothelial function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using methyl 4-[butyl(phenylsulfonyl)amino]benzoate in lab experiments is its specificity for carbonic anhydrase. This allows researchers to selectively target this enzyme and study its role in various biochemical and physiological processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research on methyl 4-[butyl(phenylsulfonyl)amino]benzoate. One area of interest is the development of new analogs with improved solubility and bioavailability. Another area of interest is the study of the compound's effects on other enzymes and biochemical pathways. Finally, the compound's potential as a therapeutic agent for various diseases warrants further investigation.
Scientific Research Applications
Methyl 4-[butyl(phenylsulfonyl)amino]benzoate has been widely used in scientific research as a tool to study the role of sulfonamides in various biochemical and physiological processes. It has been used in studies related to cancer, inflammation, and cardiovascular diseases. The compound has also been used as a fluorescent probe to study the binding of sulfonamides to proteins.
properties
IUPAC Name |
methyl 4-[benzenesulfonyl(butyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-3-4-14-19(24(21,22)17-8-6-5-7-9-17)16-12-10-15(11-13-16)18(20)23-2/h5-13H,3-4,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHHQECIJSWMOHK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C1=CC=C(C=C1)C(=O)OC)S(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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